AbstractThis study extensively concentrates on recent industrial applications like photoluminescence, photocatalytic, corrosion protection, and sensors using spinel ferrites; this review provides a basic overview of the many synthesis methods, such as co-precipitation, sol–gel, hydrothermal, solid-state etc., and a detailed discussion of pure and doped nickel ferrites. Spinel ferrite’s features would change according to the synthesis method used including the magnetic, electrical, mechanical, and chemical properties. Some significant discoveries in nickel ferrite research are summarised and tabulated in this review study. This work also involves the study of spinel ferrites, which explains the classifications of spinel ferrites and their structural details, covering spinel ferrites and their potential applications. Nickel–spinel ferrites are also studied with different derivatives using other doping agents. The several applications where nickel and substituted nickel ferrites are also crucial are briefly covered in this Review Article.

AbstractIn this study, the initial materials including aluminum nitrate nonahydrate and silicon powder were used to produce alumina–mullite composite through solution combustion synthesis (SCS). This paper aimed to investigate the influence of ammonium nitrate added as co-fuel to urea on the formation of alumina–mullite. For this purpose, ammonium nitrate/urea ratios of 0, 0.2, 0.4 and 0.5 were used for SCS. It was revealed through thermo-chemical calculations that increasing this ratio enhances the adiabatic temperature of combustion and facilitates the formation of crystalline mullite that is confirmed by structural analysis. XRD patterns showed that with increasing ammonium nitrate/urea ratio, the mullite peaks are intensified, and its trend is into the crystalline structure. Hence the mullite volume fraction increased from 4.12 to 30.52%. SEM studies showed that this ratio decreases a mean particles size from 264 to 133 nm.

AbstractMn–Zn ferrite nanopowders were obtained by calcining diffraction-silent products of solution combustion at 650, 700, and 750°C and characterized by DTA/TGA, XRD, FTIR, SEM/EDX, ASA, and vibrational magnetometry. According to the data of synchronous thermal analysis, the formation of the manganese-zinc ferrite phase took place at 456°C. The results of powder X-ray diffractometry confirmed that, in all three cases, we observed the formation of Mn–Zn ferrite with an average crystallite size (D) ranging between 8.36 and 17.54 nm, the latter growing with increasing annealing temperature T. According to the data of adsorption-structural analysis, the largest specific surface area (S = 71.96 m2/g) was observed at T = 650°C. After annealing at 750°C, S decreased down to 43.28 m2/g. Variation in T was found to affect the magnetic behavior of Mn–Zn ferrite nanoparticles. The appearance of M–H hysteresis loops is indicative of superparamagnetic behavior of synthesized nanoparticles which is supported by low values of coercive force (Hc = 23.7 Oe), remanent magnetization (Mr = 1.47 emu/g), and saturation magnetization (Ms = 13.67 emu/g). Upon an increase in T, the magnetic behavior of synthesized Mn–Zn ferrites got closer to that of soft ferrites. The maximum values of Hc, Ms, and Mr observed at T = 750°C had a value of 53.2 Oe, and 52.55 and 16.23 emu/g, respectively.

AbstractNanocomposites of nickel oxide/yttria-stabilized zirconia (NiO/YSZ) particles were synthesized via solution combustion synthesis using glycine and urea as fuels in one step. The powders were characterized by X-ray diffraction (XRD) analysis, where the synthesis with urea showed the formation of the NiO/YSZ composite, while the presence of Ni with NiO/YSZ were observed when the glycine was used. The morphology of the as-prepared powders and the presence of Ni were corroborated by field emission scanning electron microscopy and energy dispersive X-ray spectroscopy (FE-SEM; EDX). The powders showed catalytic behavior which was evidenced by H2-TPR measurements. These materials could be used for the fabrication of Ni/YSZ anode for fuel cells.

An Erratum to this paper has been published: https://doi.org/10.3103/S106138622205003X

AbstractAmorphous nanoscale zero-valent iron (nZVI) was synthesized via facile auto-combustion reaction of sodium borohydride (NaBH4) with α-Fe2O3 in aqueous solution. The amount of NaBH4 for the combustion reaction was evaluated and optimized. The prepared nZVI were characterized by XRD, HRTEM, and EDS. Protective 2–3-nm oxide layer formed on the surface of nZVI core was found to suppresses the oxidation of iron and thus stabilize nZVI nanoparticles. Synthesized particles showed the ferromagnetic behavior suitable for biomedical and data storage applications.

AbstractMacrokinetic parameters of combustion of powder and granular mixtures were studied upon dilution of Ti + C with various metal powders. The combustion velocities of powder mixtures (Ti + C) + 20% Me (Me = Ni, Cu) turned out to be higher than those of Ti + C blend, despite the lower temperature of combustion. When diluting Ti + C mixture with Ti or TiC powders, there was no such a contradiction. The convective-conductive model of combustion explains obtained data by a strong influence of impurity gas release from titanium particles ahead the combustion front. The time of combustion transfer between the granules, the combustion velocity inside the granules, and the quantitative assessment of the retarding effect of impurity gases in powder mixtures were determined. When comparing the combustion parameters of granular Ti + C mixtures diluted with various metal powders and titanium carbide, the efficiency of the combustion transfer between the granules in the presence of hot Ni melt was explained. In addition, the impurity gas reabsorption by titanium carbide was confirmed.

AbstractIn the present work, CuEu0.01Fe1.99O4 and CuEu0.01Sc0.01Fe1.98O4 nanoparticles were prepared by self-propagating high-temperature synthesis method for reporting the structural, microstructural, and magnetic properties of prepared samples. X-ray diffraction (XRD) patterns confirmed the spinel cubic structure with space group Fd3m. An average crystallite size was found in the range of 20–40 nm. Scanning electron microscopy (SEM) investigations indicated the porous nature and particles agglomeration. The elemental composition of samples was studied by using energy-dispersive X-ray spectroscopy (EDS). The magnetic hysteresis loop revealed the soft ferromagnetic nature. Magnetic parameters such as saturation magnetization, coercivity, and remanence magnetization decrease with an increase in Eu3+ and Sc3+ concentration.